Cas no 184179-08-6 (Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid))

• Product Name: Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)
• CAS No: 184179-08-6
• MF: C₂₀H₃₀N₄O₁₁
• MW: 502.472405910492
• MDL: MFCD00671412
• CID: 136587
• PubChem ID: 644345
• Update Time: 2025-11-02

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) Chemical and Physical Properties

Names and Identifiers

• L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-(2-carboxy-1-formylethyl)-(9CI)
• AC-ASP-GLU-VAL-ASP-ALDEHYDE (PSEUDO ACID)
• N-Ac-Asp-Glu-Val-Asp-CHO
• Ac-Devd-Cho
• CASPASE-3 INHIBITOR I, CELL-PERMEABLE
• AC-ALA-ALA-VAL-ALA-LEU-LEU-PRO-ALA-VAL-LEU-LEU-ALA-LEU-LEU-ALA-PRO-ASP-GLU-VAL-ASP-CHO
• DEVD-CHO
• AC-DEVD-ALDEHYDE
• CASPASE-3 INHIBITOR
• ACETYL-DEVD-ALDEHYDE
• CASPASE-3 INHIBITOR I
• AC-ASP-GLU-VAL-ASP-CHO
• CELL-PERMEABLE, DEVD-CHO
• APOPAIN INHIBITOR
• CPP32
• CPP32/APOPAIN INHIBITOR
• CHEMBL417149
• N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-L-valinamide
• Ac-Asp-Glu-Val-Asp-Aldehyde
• (4S,7S,10S,13S)-7-(2-carboxyethyl)-4-(carboxymethyl)-13-formyl-10-isopropyl-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oic acid
• N-acetyl-Asp-Glu-Val-Asp aldehyde
• CCG-269708
• L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-(2-carboxy-1-formylethyl)-
• GTPL6527
• Caspase-3 Inhibitor I - CAS 169332-60-9
• N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(2S)-1-carboxy-3-oxopropan-2-yl]-L-valinamide
• acetyl-aspartyl-glutamyl-valyl-aspartal
• D71136
• N-acetyl-asp-glu-val-asp-al
• acetyl-Asp-Glu-Val-Asp aldehyde
• L-Valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]- (9CI)
• AC-ASP-GLU-VAL-ASP-H
• 169332-60-9
• BS-15530
• NCGC00345452-02
• L 761191
• 184179-08-6
• s7901
• (4S)-4-[[(2S)-2-acetamido-4-hydroxy-4-oxobutanoyl]amino]-5-[[(2S)-1-[[(2S)-4-hydroxy-1,4-dioxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• Z4561822377
• N-acetyl-Asp-Glu-Val-Asp-aldehyde
• (4S,7S,10S,13S)-7-(2-carboxyethyl)-4-(carboxymethyl)-13-formyl-10-isopropyl-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oicacid
• AC-29039
• SCHEMBL1674857
• (4S)-4-[[(2S)-2-acetamido-3-carboxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• BDBM10246
• CS-7676
• AKOS037648768
• 7-(2-Carboxyethyl)-4-(carboxymethyl)-13-formyl-2,5,8,11-tetrahydroxy-10-(propan-2-yl)-3,6,9,12-tetraazapentadeca-2,5,8,11-tetraen-15-oic acid
• MF 191
• DTXSID40937624
• Q27074145
• Ac-Asp-Glu-Val-Asp aldehyde
• acetyl-Asp-Glu-Val-Asp-aldehyde
• C20H30N4O11
• HY-P1001
• 2h5i
• CHEBI:59385
• L-valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-
• (4S)-4-{[(1S)-1-{[(2S)-1-carboxy-3-oxopropan-2-yl]carbamoyl}-2-methylpropyl]carbamoyl}-4-[(3S)-3-acetamido-3-formamidopropanoic acid]butanoic acid
• L-Valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-(2-carboxy-1-formylethyl)-, (S)-
• Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)

• MDL： MFCD00671412
• Inchi： 1S/C20H30N4O11/c1-9(2)17(20(35)22-11(8-25)6-15(29)30)24-18(33)12(4-5-14(27)28)23-19(34)13(7-16(31)32)21-10(3)26/h8-9,11-13,17H,4-7H2,1-3H3,(H,21,26)(H,22,35)(H,23,34)(H,24,33)(H,27,28)(H,29,30)(H,31,32)/t11-,12-,13-,17-/m0/s1
• InChI Key： UMBVAPCONCILTL-MRHIQRDNSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CC(=O)O)NC(C)=O)=O)N[C@H](C(N[C@H](C=O)CC(=O)O)=O)C(C)C

Computed Properties

• Exact Mass: 502.19110779g/mol
• Monoisotopic Mass: 502.19110779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 32
• XLogP3: -2.6
• Topological Polar Surface Area: 245Ų

Experimental Properties

• Color/Form: White powder
• Solubility: H2O: 1 mg/mL
• Solubility: Dissolve in water, 1mg/ml

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)

Comprehensive Guide to Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) (CAS No. 184179-08-6)

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) is a synthetic peptide derivative widely recognized for its role in biochemical research, particularly in the study of caspase-mediated apoptosis. With the CAS number 184179-08-6, this compound serves as a critical tool for scientists investigating programmed cell death pathways. Its unique structure mimics the natural substrate of caspases, making it invaluable for enzyme inhibition studies and drug discovery.

The molecular formula of Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) is C₂₀H₂₈N₄O₉, and it features an aldehyde group that enhances its binding affinity to caspase enzymes. Researchers frequently utilize this compound to explore cancer therapeutics, as modulating apoptosis is a promising strategy for oncology treatments. Recent studies highlight its potential in targeting neurodegenerative diseases, aligning with growing interest in Alzheimer's and Parkinson's research.

In the context of peptide-based drug development, Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) stands out due to its specificity and low toxicity. Its applications extend to high-throughput screening assays, where it helps identify novel caspase inhibitors. The compound’s stability under physiological conditions further bolsters its utility in in vitro and in vivo studies.

Market trends indicate rising demand for custom peptide synthesis, driven by advancements in precision medicine and biopharmaceuticals. As a result, suppliers of Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) are expanding their portfolios to meet research needs. The compound’s compatibility with mass spectrometry and HPLC purification techniques also makes it a preferred choice for analytical laboratories.

For researchers seeking reliable peptide reagents, Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) offers consistent performance. Its role in elucidating cell signaling pathways continues to attract attention, particularly in studies exploring inflammatory responses and autoimmune disorders. Future directions may include its integration into nanoparticle drug delivery systems, a hot topic in modern therapeutics.

In summary, Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) (CAS No. 184179-08-6) is a versatile compound with broad applications in biomedical research. Its relevance to apoptosis regulation and disease mechanisms ensures its continued prominence in scientific literature and laboratory practice.